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An In-depth Technical Guide to the Chemical Properties and Structure Elucidation of α-

Damascone

For Researchers, Scientists, and Drug Development Professionals

Abstract
α-Damascone is a C13 norterpenoid and a member of the damascone family of aromatic

ketones, highly valued in the fragrance and flavor industries for its complex and potent rose-

like, fruity aroma.[1] First identified as a key aroma component in Bulgarian rose oil (Rosa

damascena), it is now primarily produced synthetically to meet commercial demand.[1][2] This

technical guide provides a comprehensive overview of the chemical properties of α-

Damascone and the key analytical techniques employed in its structure elucidation. Detailed

experimental protocols and visual diagrams are included to facilitate a deeper understanding

for research and development professionals.

Chemical and Physical Properties
α-Damascone is a colorless to pale yellow liquid characterized by a strong, multifaceted odor

profile described as floral-fruity, with notes of rose, apple, and honey, as well as tobacco-like

and green undertones.[1] Its chemical identifiers and physical properties are summarized in the

tables below.

Table 1: Chemical Identification of α-Damascone
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Identifier Value

IUPAC Name
(E)-1-(2,6,6-trimethylcyclohex-2-en-1-yl)but-2-

en-1-one[3]

Synonyms
alpha-Damascone, 1-(2,6,6-trimethyl-2-

cyclohexen-1-yl)-2-buten-1-one[1]

CAS Number 43052-87-5[1]

Molecular Formula C₁₃H₂₀O[3][4]

Molecular Weight 192.30 g/mol [1][4]

FEMA Number 3420[1]

Table 2: Physical and Chemical Properties of α-
Damascone

Property Value

Appearance Colorless to pale yellow liquid[1][5]

Purity by GC ≥ 95% (Sum of Isomers)[3]

Boiling Point 267.13 °C[3]

Flash Point > 93.33 °C[3][6]

Density ~0.928 - 0.938 g/mL[3][7]

Refractive Index (@ 20°C) 1.492 - 1.500[3][5][6]

Solubility
Soluble in ethanol and essential oils; insoluble in

water[3][7]

Structure Elucidation
The definitive structure of α-Damascone has been established through a combination of

chemical synthesis and modern spectroscopic techniques. The elucidation process confirms

the presence of an α,β-unsaturated ketone functional group and a 2,6,6-trimethyl-2-

cyclohexen-1-yl ring system.[1]
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Spectroscopic Analysis
Spectroscopic methods are fundamental to confirming the molecular structure of α-

Damascone. The primary techniques used are Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen

framework of the molecule.

Table 3: NMR Spectral Data for α-Damascone in CDCl₃[8][9]

¹H NMR (500 MHz, CDCl₃) δ (ppm) ¹³C NMR (125 MHz, CDCl₃) δc (ppm)

6.85 (m, 1H) 201.6

6.30 (d, J = 15.4 Hz, 1H) 141.6

5.59 (m, 1H) 131.6

2.88 (s, 1H) 129.9

2.07 (dt, J = 20.3, 15.3 Hz, 2H) 122.9

1.87 (t, J = 11.4 Hz, 3H) 60.7

1.68 (m, 1H) 31.8

1.54 (m, 3H) 30.7

1.14 (dt, J = 19.8, 10.0 Hz, 1H) 27.4

0.93 (s, 3H) 27.3

0.84 (s, 3H) 22.6

22.0

17.5

The ¹H NMR spectrum confirms the presence of vinylic protons in the butenone side chain and

the cyclohexene ring. The ¹³C NMR spectrum shows a characteristic peak for the ketone

carbonyl carbon at 201.6 ppm and signals for the olefinic carbons.[8][9]
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Mass spectrometry is used to determine the molecular weight and fragmentation pattern of α-

Damascone. Under Electrospray Ionization (ESI), the molecule is typically observed as the

molecular ion [M]⁺ at m/z 192, corresponding to its molecular formula C₁₃H₂₀O.[8][9] Gas

Chromatography-Mass Spectrometry (GC-MS) is also widely used for its analysis.[7]

Experimental Protocols
The structure of α-Damascone is often confirmed through its synthesis from readily available

starting materials like α-ionone.[8][9]

Synthesis of α-Damascone from α-Ionone
A recently developed synthetic route involves four main steps: oximization, epoxidation,

dehydration, and reduction.[8][9]

Protocol:

Oximization of α-Ionone: α-Ionone is reacted with hydroxylamine hydrochloride and sodium

acetate in an ethanol/water solution. The mixture is stirred for 4 hours at 55°C. After cooling

and extraction with ethyl acetate, the product, α-ionone oxime, is obtained.[8]

Epoxidation of α-Ionone Oxime: The α-ionone oxime is dissolved in water with a phase-

transfer catalyst (CTAOH). Hydrogen peroxide and lithium hydroxide are added at a

temperature below 15°C. The reaction proceeds for 15 hours, followed by extraction with

dichloromethane to yield the epoxide.[8]

Dehydration to Isoxazole: The epoxide is dissolved in cyclohexane, and hydrochloric acid is

added dropwise at 35°C. The mixture is refluxed for 6 hours. After neutralization and

extraction, the α-ionone isoxazole is obtained.[8][9]

Reduction to α-Damascone: The isoxazole derivative is dissolved in cyclohexane and

absolute ethanol. Sodium metal is added at 35°C, and the mixture is refluxed for 8 hours.

After quenching with aqueous ammonium chloride and extraction, the crude product is

purified by distillation to yield α-Damascone.[8][9]

NMR Sample Preparation and Analysis
Protocol:
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Sample Preparation: Dissolve approximately 5-10 mg of purified α-Damascone in ~0.6 mL of

deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 500 MHz (or higher) spectrometer.

Standard pulse programs are used for both one-dimensional and, if necessary, two-

dimensional (e.g., COSY, HSQC) experiments to confirm assignments.

Visualizations
Molecular Structure of α-Damascone
The following diagram illustrates the chemical structure of α-Damascone, highlighting its key

functional components.

Caption: Molecular structure of α-Damascone with key functional groups.

Workflow for Structure Elucidation
The logical process for elucidating the structure of a novel or synthesized compound like α-

Damascone is outlined below.
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Caption: Logical workflow for the structure elucidation of α-Damascone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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